Cas no 1370047-50-9 (2-(2-azidoethyl)-4-chlorothiophene)

• Product Name: 2-(2-azidoethyl)-4-chlorothiophene
• CAS No: 1370047-50-9
• MF: C₆H₆ClN₃S
• MW: 187.649938106537
• CID: 5996821
• PubChem ID: 150741339
• Update Time: 2025-06-28

2-(2-azidoethyl)-4-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-4-chlorothiophene
• DTXSID701286452
• Thiophene, 2-(2-azidoethyl)-4-chloro-
• 1370047-50-9
• EN300-2004688

• Inchi： 1S/C6H6ClN3S/c7-5-3-6(11-4-5)1-2-9-10-8/h3-4H,1-2H2
• InChI Key： JTXJTHNHESJGGA-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 186.9970961g/mol
• Monoisotopic Mass: 186.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(2-azidoethyl)-4-chlorothiophene

Recent Advances in the Application of 2-(2-Azidoethyl)-4-Chlorothiophene (CAS: 1370047-50-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-azidoethyl)-4-chlorothiophene (CAS: 1370047-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and materials science. This heterocyclic compound, featuring an azidoethyl functional group, serves as a valuable building block for click chemistry reactions, enabling the efficient synthesis of complex molecular architectures. Recent studies have highlighted its potential in the development of novel therapeutics, targeted drug delivery systems, and advanced biomaterials.

One of the most notable applications of 2-(2-azidoethyl)-4-chlorothiophene is its role in bioorthogonal chemistry. Researchers have leveraged its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This has facilitated the site-specific modification of biomolecules, such as proteins and nucleic acids, with high efficiency and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the synthesis of thiophene-based PROTACs (Proteolysis Targeting Chimeras), which showed promising activity against cancer-related protein targets.

In addition to its utility in bioconjugation, 2-(2-azidoethyl)-4-chlorothiophene has been explored as a precursor for the development of fluorescent probes and imaging agents. The chlorothiophene moiety provides a robust scaffold for the introduction of various fluorophores, enabling the design of probes with tunable photophysical properties. A recent publication in ACS Chemical Biology detailed the synthesis of a series of thiophene-azide derivatives, including 2-(2-azidoethyl)-4-chlorothiophene, which were used to label and track cellular processes in real-time using super-resolution microscopy.

Furthermore, the compound's potential in materials science has been investigated, particularly in the context of conductive polymers and organic electronics. The incorporation of 2-(2-azidoethyl)-4-chlorothiophene into polymer backbones has been shown to enhance the electronic properties of the resulting materials, making them suitable for applications in biosensors and flexible electronics. A 2024 study in Advanced Materials reported the development of a thiophene-based conductive hydrogel using this compound, which exhibited excellent biocompatibility and electrical conductivity for neural tissue engineering applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(2-azidoethyl)-4-chlorothiophene, as well as in optimizing its stability under physiological conditions. Future research directions may focus on improving the compound's pharmacokinetic properties and expanding its applications in targeted therapy and diagnostic imaging. Overall, the continued exploration of 2-(2-azidoethyl)-4-chlorothiophene holds great promise for advancing both fundamental research and translational applications in the chemical biology and pharmaceutical fields.